1-(3-chloro-2-methylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H22ClN3O/c1-3-11-24-19-9-5-4-8-17(19)23-21(24)15-12-20(26)25(13-15)18-10-6-7-16(22)14(18)2/h4-10,15H,3,11-13H2,1-2H3
• InChI Key: QRMNBRPDSLPCLR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=C(C(=CC=C4)Cl)C
• Molecular Formula: C21H22ClN3O
• Molecular Weight: 367.9 g/mol
• CAS No.: 847394-46-1

Description

1-(3-chloro-2-methylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C21H22ClN3O and its molecular weight is 367.88. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Chemical Synthesis

Benzimidazolium salts and their derivatives, such as 1-(3-chloro-2-methylphenyl)-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one, have been researched for their catalytic activity, particularly in carbon–carbon bond-forming reactions. These compounds have demonstrated high efficiency in catalyzing Suzuki–Miyaura cross-coupling and arylation reactions, offering a promising route for the formation of asymmetric biaryl compounds. Such catalysts are notable for their performance even at low loading, indicating their potential utility in various synthetic applications (Akkoç, Gök, Ilhan, & Kayser, 2016).

Synthesis of Pyrido[1,2-a]benzimidazoles

The compound and related structures have been studied in the context of synthesizing pyrido[1,2-a]benzimidazoles, which are of interest in medicinal chemistry due to properties like solubility and DNA intercalation. These compounds, including derivatives like Rifaximin, are synthesized via direct or transition-metal-catalyzed amination. The research aims to develop more efficient synthetic methods, given the importance of such compounds in pharmaceuticals and materials chemistry (Masters, Rauws, Yadav, Herrebout, van der Veken, & Maes, 2011).